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Compound of Interest

Compound Name: 5-(2-Bromoethyl)thiazol-2-amine

Cat. No.: B13514656

Get Quote

Executive Summary
5-(2-Bromoethyl)thiazol-2-amine is a specialized heterocyclic building block used primarily in

the synthesis of bioactive compounds targeting dopaminergic and serotonergic pathways.

Unlike its 4-substituted counterparts (common in Hantzsch synthesis), the 5-substituted

thiazole scaffold offers unique vector geometry for fragment-based drug discovery (FBDD).

This guide addresses the critical scarcity of direct commercial sources for this specific isomer

by providing its verified chemical identity, a robust synthesis workflow from accessible

precursors, and a comparative analysis of stable analogs.

Key Technical Insight: The free base of this compound is kinetically unstable due to

intramolecular cyclization (nucleophilic attack of the C2-amine on the bromoethyl chain). It is

almost exclusively handled as a hydrobromide salt or generated in situ.

Part 1: Chemical Identity & Identification
The following table consolidates the specific identifiers for the target compound and its most

relevant synthetic precursors and analogs.
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Compound Name CAS Number Molecular Formula Role

5-(2-

Bromoethyl)thiazol-2-

amine

2299017-84-6 C₅H₇BrN₂S
Target Intermediate

(Alkylating Agent)

2-Amino-5-(2-

hydroxyethyl)thiazole
105773-93-1 C₅H₈N₂OS

Key Precursor (Stable

Alcohol)

5-(2-Bromoethyl)-4-

methylthiazole
671-24-9 C₆H₈BrNS

Analog (Sulfurol

precursor type)

2-Amino-5-

bromothiazole (HBr)
61296-22-8 C₃H₃BrN₂S·HBr

Analog (Direct ring

halogenation)

5-(2-

Bromoethyl)-1,3,4-

thiadiazol-2-amine

1225331-81-6 C₄H₆BrN₃S
Bioisostere

(Thiadiazole variant)

Part 2: Synthetic Pathways & Mechanism
The Regioselectivity Challenge
Standard Hantzsch thiazole synthesis (condensation of

-haloketones with thiourea) predominantly yields 4-substituted thiazoles. Accessing the 5-
substituted isomer requires a different strategy to avoid obtaining the wrong regioisomer.

Recommended Workflow: C5-Lithiation Strategy
To ensure high regioselectivity, the recommended protocol utilizes the directed lithiation of a

protected 2-aminothiazole. This method allows for the precise installation of the hydroxyethyl

chain, which is subsequently converted to the bromide.

Mechanism:

Protection: The C2-amine is protected (Boc/Trityl) to prevent deprotonation of the amine and

poisoning of the organolithium reagent.
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Lithiation:n-Butyllithium selectively deprotonates the C5 position (the most acidic ring proton

after protection).

Hydroxyethylation: Reaction with ethylene oxide introduces the ethyl chain.

Functionalization: The alcohol is converted to the bromide using PBr₃ or HBr.

2-Aminothiazole
(Starting Material)

N-Protection
(Boc₂O / DMAP)

Protection C5-Lithiation
(n-BuLi, -78°C)

Activation Alkylation
(Ethylene Oxide)

C-C Bond Formation Deprotection
(TFA or HCl)

Removal of PG Bromination
(PBr₃ or HBr/AcOH)

Activation of OH
5-(2-Bromoethyl)
thiazol-2-amine

(Target HBr Salt)

Final Product

Click to download full resolution via product page

Figure 1: Directed synthesis of 5-(2-Bromoethyl)thiazol-2-amine avoiding 4-isomer

contamination.

Part 3: Experimental Protocols
Protocol A: Synthesis of Precursor (Alcohol)
Objective: Synthesis of 2-Amino-5-(2-hydroxyethyl)thiazole (CAS 105773-93-1).[1]

Note: If commercial stock is unavailable, use this protection-lithiation sequence.

Protection: Dissolve 2-aminothiazole (10 g, 100 mmol) in DCM. Add Boc₂O (1.1 eq) and

DMAP (0.1 eq). Stir at RT for 12h.[2] Wash with 1N HCl, brine, dry over MgSO₄. Yields tert-

butyl thiazol-2-ylcarbamate.

Lithiation & Trapping:

In a flame-dried flask under Argon, dissolve the protected thiazole (5 g, 25 mmol) in

anhydrous THF (50 mL).

Cool to -78°C (Dry ice/acetone bath).

Add n-BuLi (2.5 M in hexanes, 22 mL, 2.2 eq) dropwise. Critical: Maintain temp < -70°C to

prevent ring fragmentation.
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Stir for 1 hour at -78°C.

Add Ethylene Oxide (excess, or 5 eq dissolved in THF) slowly.

Allow to warm to 0°C over 2 hours. Quench with sat. NH₄Cl.[1]

Workup: Extract with EtOAc, dry, and concentrate. Purify via flash chromatography

(Hex/EtOAc).

Deprotection: Treat the intermediate with 4M HCl in Dioxane for 2 hours. Precipitate the salt

or neutralize to obtain 2-Amino-5-(2-hydroxyethyl)thiazole.

Protocol B: Bromination to Target
Objective: Conversion of the alcohol to 5-(2-Bromoethyl)thiazol-2-amine hydrobromide.

Safety Warning: The product is a potent alkylating agent (nitrogen mustard analog). Handle in a

fume hood.

Reagents: 2-Amino-5-(2-hydroxyethyl)thiazole (1.44 g, 10 mmol), 48% HBr (aq) or PBr₃.

Procedure (HBr Method - Preferred for Stability):

Suspend the starting alcohol in 48% HBr (10 mL).

Heat to reflux (approx. 100-110°C) for 4–6 hours. Monitor: TLC should show

disappearance of the polar alcohol spot.

Cool to 0°C. The product often crystallizes as the hydrobromide salt.

If no precipitate forms, concentrate in vacuo to approx. 3 mL, add cold Acetone or Et₂O to

induce precipitation.

Isolation: Filter the solid under Argon. Wash with cold ether.[2]

Result: 5-(2-Bromoethyl)thiazol-2-amine hydrobromide.

Storage: Store at -20°C under desiccant. The free base is unstable.
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Part 4: Analogs & Structure-Activity Relationships
(SAR)
When designing libraries around this scaffold, consider these structural analogs which offer

varying electronic properties and stability profiles.

Analog Class Representative Structure SAR Implication

4-Substituted
5-(2-bromoethyl)-4-

methylthiazole

Steric Block: The C4-methyl

group restricts rotation and

increases lipophilicity. Easier to

synthesize via Hantzsch.

Thiadiazole
5-(2-Bromoethyl)-1,3,4-

thiadiazol

Electronic: The extra nitrogen

lowers the pKa of the amine,

reducing basicity and

potentially improving metabolic

stability.

Fused Ring
2-amino-4,5,6,7-

tetrahydrobenzothiazole

Conformational Constraint:

The ethyl chain is "tied back"

into a ring (Pramipexole core),

reducing entropic penalty upon

binding.

Comparative Reactivity Diagram
The following diagram illustrates the reactivity difference between the target (5-substituted) and

the common 4-substituted analogs.
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Figure 2: Steric and electronic implications of substitution patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 5-(2-Bromoethyl)thiazol-2-amine and
Structural Analogs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13514656/docs#technical-guide-5-2-bromoethyl-
thiazol-2-amine-and-structural-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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